3-chloro-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

• IUPAC Name: 3-chloro-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C19H21ClN2O3S/c1-13(2)19(23)22-10-4-5-14-8-9-16(12-18(14)22)21-26(24,25)17-7-3-6-15(20)11-17/h3,6-9,11-13,21H,4-5,10H2,1-2H3
• InChI Key: YGTCHUUIVNCUQW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H21ClN2O3S
• Molecular Weight: 392.9 g/mol

Description

The compound is a sulfonamide derivative. Sulfonamides are a group of synthetic antimicrobial drugs that are used as broad-spectrum antibiotics. They contain the -SO2NH2 group and are characteristic of the existence of sulfanilamide group and a distinct 6- or 5-membered heterocyclic rings.

Synthesis Analysis

While specific synthesis methods for this compound are not available, sulfonamides can generally be synthesized from organometallic reagents and a novel sulfinylamine reagent. An eco-friendly and highly efficient process for the preparation of 3-chloro-1,2-propanediol was developed using ultrasound irradiation.

Mechanism of Action

Sulfonamides exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma.

Safety and Hazards

Sulfonamides can cause various unfavorable side effects including diseases of the digestive and respiratory tracts. When used in large doses, they may cause a strong allergic reaction.